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Compound of Interest

4,5-dibromo-2-isopropyl-1H-
Compound Name:
imidazole

cat. No.: B1323329

This technical guide provides an in-depth overview of 4,5-dibromo-2-isopropyl-1H-imidazole,
a specialized brominated imidazole derivative. The document is intended for researchers,
scientists, and professionals in the field of drug development and materials science, offering
detailed information on its identifiers, chemical properties, synthesis, and applications.

Identifiers and Chemical Properties

4,5-dibromo-2-isopropyl-1H-imidazole is a high-purity chemical building block used in
advanced research and development.[1] Its key identifiers and properties are summarized in
the table below for easy reference.

Identifier Value

CAS Number 885266-63-7[1][2]

IUPAC Name 4,5-dibromo-2-propan-2-yl-1H-imidazole[1]
Synonyms 4,5-Dibromo-2-isopropylimidazole[2]
Molecular Formula C6H8Br2N2[1][2]

Molecular Weight 267.95 g/mol [1]

InChl Key FRIKRFHXGZYYIL-UHFFFAOYSA-N[1]
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Synthesis and Experimental Protocols

The primary route for synthesizing 4,5-dibromo-2-isopropyl-1H-imidazole involves the direct
halogenation of its precursor, 2-isopropyl-1H-imidazole.[1] This method leverages the electron-
rich nature of the imidazole ring, which makes the C4 and C5 positions susceptible to
electrophilic attack by brominating agents.[1]

A common strategy for the dibromination of a 2-substituted imidazole involves the use of a
brominating agent such as N-bromosuccinimide (NBS).[1]

General Procedure:
» The precursor, 2-isopropyl-1H-imidazole, is dissolved in a suitable solvent.

e A brominating agent, such as N-bromosuccinimide (NBS), is added to the solution. The
reaction conditions, including temperature and the choice of solvent, are optimized to ensure
high yield of the desired 4,5-dibromo derivative.[1]

e The reaction progress is monitored using appropriate analytical techniques.
e Upon completion, the product is isolated and purified.

The regioselectivity of this reaction is influenced by both electronic and steric factors, with the
C4 and C5 positions being the primary targets for electrophilic attack on the imidazole ring.[1]
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Synthesis Workflow

Precursor:
2-1sopropyl-1H-imidazole

Direct Bromination
(e.g., with NBS)

Product:
4,5-dibromo-2-isopropyl-1H-imidazole

Click to download full resolution via product page
A simplified workflow for the synthesis of 4,5-dibromo-2-isopropyl-1H-imidazole.

Chemical Reactivity and Applications

4,5-dibromo-2-isopropyl-1H-imidazole is a versatile scaffold with significant potential in
medicinal chemistry and materials science.[1]

A core application of this compound is as a precursor in the synthesis of novel photosensitizers
for Photodynamic Therapy (PDT).[1] The presence of bromine atoms on the imidazole ring can
enhance a molecule's ability to generate singlet oxygen, a highly reactive species crucial for
the efficacy of PDT.[1] This mechanism is also fundamental to Antimicrobial Photodynamic
Therapy (aPDT), a promising treatment against a broad spectrum of pathogens without
inducing drug resistance.[1]

The bromine atoms at the C4 and C5 positions are key to the compound's reactivity, allowing
for further functionalization.
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Nucleophilic Substitution: The bromine atoms can be displaced by a variety of nucleophiles,
such as alkoxides, thiolates, and amines.[1] This allows for the introduction of diverse
functional groups to the imidazole core. The C5-bromo substituent is generally more readily
displaced than the C4-bromo substituent due to the higher electrophilicity of the C5 position in
N-unsubstituted imidazoles.[1]

Selective Debromination: It is possible to selectively remove one of the bromine atoms to yield
a mono-brominated product. The use of Grignard reagents, such as isopropyl magnesium
chloride, has been shown to be effective for selective debromination in analogous systems
through a halogen-metal exchange mechanism.[1] This high degree of selectivity is crucial for
creating specific building blocks for further synthesis.[1]

Reactivity Pathways

4,5-dibromo-2-isopropyl-1H-imidazole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [A Comprehensive Technical Guide to 4,5-dibromo-2-
isopropyl-1H-imidazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1323329#4-5-dibromo-2-isopropyl-1h-imidazole-cas-
number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.calpaclab.com/4-5-dibromo-2-isopropyl-1h-imidazole-95-purity-c6h8br2n2-1-gram/aab-aa00h1my-1g
https://www.benchchem.com/product/b1323329#4-5-dibromo-2-isopropyl-1h-imidazole-cas-number-and-identifiers
https://www.benchchem.com/product/b1323329#4-5-dibromo-2-isopropyl-1h-imidazole-cas-number-and-identifiers
https://www.benchchem.com/product/b1323329#4-5-dibromo-2-isopropyl-1h-imidazole-cas-number-and-identifiers
https://www.benchchem.com/product/b1323329#4-5-dibromo-2-isopropyl-1h-imidazole-cas-number-and-identifiers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1323329?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1323329?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

